Cas no 1806837-73-9 (1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene)

• Product Name: 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene
• CAS No: 1806837-73-9
• MF: C₁₀H₈F₆O₂
• MW: 274.159744262695
• CID: 4960423
• Update Time: 2025-06-13

1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene

• Inchi： 1S/C10H8F6O2/c1-17-6-3-5(9(11,12)13)4-7(18-2)8(6)10(14,15)16/h3-4H,1-2H3
• InChI Key： WEYURPLGIMHTBO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CC=1OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5

Additional information on 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene

Comprehensive Overview of 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene (CAS No. 1806837-73-9)

1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene (CAS No. 1806837-73-9) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and methoxy functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of trifluoromethyl groups enhances its lipophilicity and electron-withdrawing properties, which are critical for applications in drug design and agrochemical development.

In recent years, the demand for fluorinated aromatic compounds like 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene has surged due to their pivotal role in the development of advanced materials and bioactive molecules. Researchers are particularly interested in its potential as a building block for high-performance polymers and liquid crystals, which are essential for next-generation displays and electronic devices. The compound's ability to modulate electronic properties also makes it a candidate for organic semiconductors, a hot topic in the renewable energy sector.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene?" The synthesis typically involves the electrophilic aromatic substitution of dimethoxybenzene derivatives with trifluoromethylating agents, followed by purification steps to achieve high yields. Another common query is: "How does the trifluoromethyl group influence the reactivity of this compound?" The answer lies in the strong inductive effect of the CF3 group, which stabilizes negative charges and enhances resistance to metabolic degradation, a property highly valued in medicinal chemistry.

The versatility of 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene extends to its applications in catalysis and ligand design. For instance, it serves as a precursor for ligands used in transition metal-catalyzed reactions, which are pivotal in green chemistry initiatives. With the growing emphasis on sustainable practices, this compound aligns well with the trend of developing eco-friendly synthetic methodologies. Its stability under harsh conditions also makes it suitable for use in high-temperature reactions, a feature often explored in industrial-scale processes.

From an analytical perspective, 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are crucial for research and commercial applications. The compound's spectroscopic fingerprints are well-documented, aiding in its identification and quality control. Additionally, its thermal stability is frequently assessed via thermogravimetric analysis (TGA), a topic of interest for material scientists.

In the context of drug discovery, the trifluoromethyl groups in 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene contribute to improved pharmacokinetic properties, such as enhanced membrane permeability and prolonged half-life. This has led to its exploration in the design of small-molecule inhibitors targeting various enzymes and receptors. The compound's scaffold is also being investigated for its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

As the scientific community continues to explore the boundaries of fluorine chemistry, 1,4-Bis(trifluoromethyl)-2,6-dimethoxybenzene remains a compound of significant interest. Its unique combination of structural features and functional groups positions it as a key player in the development of innovative solutions across multiple industries. Whether in advanced materials, pharmaceuticals, or catalysis, this compound exemplifies the synergy between molecular design and practical application.